Cas no 83091-86-5 (Phosphoric acid mono-(5-(4-carbamoyl-thiazol-2-yl)-3,4-dihydroxytetrahydrofuran-2-ylmethyl) ester)

• Product Name: Phosphoric acid mono-(5-(4-carbamoyl-thiazol-2-yl)-3,4-dihydroxytetrahydrofuran-2-ylmethyl) ester
• CAS No: 83091-86-5
• MF: C₉H₁₃N₂O₈PS
• MW: 340.246882200241
• CID: 988533
• PubChem ID: 434138
• Update Time: 2025-04-20

Phosphoric acid mono-(5-(4-carbamoyl-thiazol-2-yl)-3,4-dihydroxytetrahydrofuran-2-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, 2-(5-O-phosphono-.β.-D-ribofuranosyl)-, monosodium salt
• Phosphoric acid mono-(5-(4-carbamoyl-thiazol-2-yl)-3,4-dihydroxytetrahydrofuran-2-ylmethyl) ester
• 83091-86-5
• NSC 343494

• Inchi： 1S/C9H13N2O8PS/c10-8(14)3-2-21-9(11-3)7-6(13)5(12)4(19-7)1-18-20(15,16)17/h2,4-7,12-13H,1H2,(H2,10,14)(H2,15,16,17)
• InChI Key： XDDGVTBJYGSVPM-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=O)N=C1C1C(C(C(COP(=O)(O)O)O1)O)O

Computed Properties

• Exact Mass: 340.01302355g/mol
• Monoisotopic Mass: 340.01302355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 201Ų